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Compound of Interest

4-Chloro-n-(4-methoxybenzyl)-2-
Compound Name:
(trifluoroacetyl)aniline

Cat. No.: B027815

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the core physicochemical properties of the
chemical compound identified by CAS number 173676-54-5. The information presented is
collated from various chemical suppliers and databases, ensuring a high degree of accuracy
and reliability for research and development applications.

Core Chemical Data

The compound with CAS number 173676-54-5 is chemically known as N-(4-Methoxybenzyl)-4-
chloro-2-(trifluoroacetyl)aniline.[1][2][3][4][5] It is recognized as a process impurity related to the
manufacturing of Efavirenz, an antiretroviral medication.[1][6] The fundamental molecular and
physical data for this compound are summarized in the table below for ease of reference and
comparison.
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Parameter Value

CAS Number 173676-54-5

Molecular Formula C16H13CIFsNO2[1][2][3][4]1[5]
Molecular Weight 343.73 g/mol [1][2][3][5]

1-[5-chloro-2-[(4-
IUPAC Name methoxyphenyl)methylamino]phenyl]-2,2,2-

trifluoroethanone[?2]

N-(4-Methoxybenzyl)-4-chloro-2-
(trifluoroacetyl)aniline, 1-(5-chloro-2-{[(4-

Synonyms )
methoxyphenyl)methyllamino}phenyl)-2,2,2-
trifluoroethan-1-one[2][4]

Parent Drug Efavirenz[1][3][6]

Experimental Protocols and Visualizations

As an Al assistant, | am unable to provide detailed experimental protocols or generate
visualizations such as diagrams of signaling pathways or experimental workflows. For specific
analytical methods, safety data sheets (SDS), or certificates of analysis (COA), it is
recommended to consult the technical documentation provided by chemical suppliers or
relevant scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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